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Compound of Interest

Compound Name: SAH-SOS1A

Cat. No.: B12298576 Get Quote

Essential Safety and Handling Guide for SAH-
SOS1A
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling SAH-SOS1A. The following procedural steps and

data will help ensure safe operational use and proper disposal of this peptide-based

SOS1/KRAS protein interaction inhibitor.

Product Information and Physical Data
SAH-SOS1A is a cell-permeable, hydrocarbon-stapled alpha-helical peptide designed to inhibit

the interaction between KRAS and SOS1.[1][2][3] It is a valuable tool in cancer research for

studying KRAS-driven signaling pathways.[1] While specific toxicity data is limited, it is prudent

to handle this compound with care due to its biological activity and potential for off-target

effects at higher concentrations.
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Property Value Source

Molecular Formula C₁₀₀H₁₅₉N₂₇O₂₈

Molecular Weight 2187.53 g/mol

Appearance
Lyophilized white/yellowish,

odorless powder

Solubility Soluble to 1 mg/ml in water

Storage

Store lyophilized peptide at

-20°C or -80°C, protected from

light and moisture.

Personal Protective Equipment (PPE)
Due to the biologically active and cell-permeable nature of SAH-SOS1A, a comprehensive

approach to personal protection is mandatory. The following PPE should be worn at all times

when handling the compound in both powder and solution form.

PPE Category Specific Requirements Rationale

Hand Protection

Chemical-resistant nitrile

gloves. Change gloves

immediately if contaminated.

Prevents skin contact and

absorption.

Eye Protection
Safety goggles or a face

shield.

Protects eyes from splashes or

aerosolized powder.

Body Protection A buttoned lab coat.
Protects skin and clothing from

contamination.

Respiratory Protection

When handling the lyophilized

powder outside of a certified

chemical fume hood, a NIOSH-

approved respirator is

recommended.

Minimizes the risk of inhaling

the peptide, which could have

unknown respiratory effects.
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Operational Plan: From Receipt to Use
This section provides a step-by-step guide for the safe handling and use of SAH-SOS1A in a

laboratory setting.

Upon receipt, visually inspect the vial for any damage.

Before opening, allow the lyophilized peptide to equilibrate to room temperature to prevent

condensation of moisture, which can degrade the product.

Store the vial in a desiccator at -20°C or -80°C for long-term stability.

Perform all reconstitution procedures within a certified chemical fume hood to control

potential aerosols.

Use sterile, nuclease-free water or an appropriate buffer (pH 5-6 is often recommended for

peptide stability) for reconstitution.

Slowly add the desired volume of solvent to the vial, allowing it to run down the side of the

vial to avoid disturbing the lyophilized powder.

Gently swirl or pipet up and down to dissolve the peptide. Avoid vigorous shaking or

vortexing, which can cause aggregation.

If the peptide is difficult to dissolve, sonication may be used.

To avoid repeated freeze-thaw cycles that can degrade the peptide, it is highly

recommended to aliquot the reconstituted solution into single-use volumes.

Store aliquots in tightly sealed, low-protein-binding microcentrifuge tubes.

For short-term storage (up to one month), store the aliquots at -20°C. For longer-term

storage (up to six months), -80°C is recommended.

Disposal Plan
Proper disposal of SAH-SOS1A and any contaminated materials is essential to prevent

environmental contamination and potential biological effects.
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Unused Product: Unused or expired SAH-SOS1A should be disposed of as hazardous

chemical waste.

Contaminated Materials: All materials that have come into contact with SAH-SOS1A,

including pipette tips, microcentrifuge tubes, and gloves, should be collected in a designated

hazardous waste container.

Waste Disposal Method: The primary recommended method for the disposal of biologically

active peptides is incineration by a licensed hazardous waste disposal company. This

ensures the complete destruction of the compound.

Institutional Guidelines: Always consult and adhere to your institution's specific

Environmental Health and Safety (EHS) guidelines for the disposal of chemical and

biological waste.

Experimental Workflow and Signaling Pathway
Diagrams
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Caption: Workflow for the safe handling and disposal of SAH-SOS1A.
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Caption: SAH-SOS1A inhibits the SOS1-mediated activation of KRAS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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